molecular formula C18H25ClN2O B10884115 (3-Chlorophenyl)(4-cycloheptylpiperazin-1-yl)methanone

(3-Chlorophenyl)(4-cycloheptylpiperazin-1-yl)methanone

Cat. No.: B10884115
M. Wt: 320.9 g/mol
InChI Key: JDRNEJVRCPPRPZ-UHFFFAOYSA-N
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Description

(3-Chlorophenyl)(4-cycloheptylpiperazino)methanone is a complex organic compound that belongs to the class of piperazine derivatives These compounds are known for their diverse biological activities and are often used in medicinal chemistry for the development of therapeutic agents

Properties

Molecular Formula

C18H25ClN2O

Molecular Weight

320.9 g/mol

IUPAC Name

(3-chlorophenyl)-(4-cycloheptylpiperazin-1-yl)methanone

InChI

InChI=1S/C18H25ClN2O/c19-16-7-5-6-15(14-16)18(22)21-12-10-20(11-13-21)17-8-3-1-2-4-9-17/h5-7,14,17H,1-4,8-13H2

InChI Key

JDRNEJVRCPPRPZ-UHFFFAOYSA-N

Canonical SMILES

C1CCCC(CC1)N2CCN(CC2)C(=O)C3=CC(=CC=C3)Cl

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Chlorophenyl)(4-cycloheptylpiperazino)methanone typically involves multiple steps, starting from commercially available precursors. One common method involves the reaction of 3-chlorobenzoyl chloride with 4-cycloheptylpiperazine in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at room temperature, leading to the formation of the desired product after purification.

Industrial Production Methods

In an industrial setting, the production of (3-Chlorophenyl)(4-cycloheptylpiperazino)methanone can be scaled up using similar synthetic routes. The process involves optimizing reaction conditions to ensure high yield and purity. Continuous flow reactors and automated synthesis platforms may be employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

(3-Chlorophenyl)(4-cycloheptylpiperazino)methanone undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

    Reduction: Reduction reactions can be performed using agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of alcohols or amines.

    Substitution: Nucleophilic substitution reactions can occur at the chlorophenyl group, where nucleophiles like amines or thiols replace the chlorine atom.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in an aqueous medium or chromium trioxide in acetic acid.

    Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

    Substitution: Amines or thiols in the presence of a base like sodium hydroxide or potassium carbonate.

Major Products Formed

    Oxidation: Ketones or carboxylic acids.

    Reduction: Alcohols or amines.

    Substitution: Amino or thiol derivatives.

Scientific Research Applications

(3-Chlorophenyl)(4-cycloheptylpiperazino)methanone has several scientific research applications, including:

    Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

    Biology: Studied for its potential biological activities, such as antimicrobial or anticancer properties.

    Medicine: Investigated for its potential as a therapeutic agent in the treatment of various diseases.

    Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (3-Chlorophenyl)(4-cycloheptylpiperazino)methanone involves its interaction with specific molecular targets in biological systems. The compound may bind to receptors or enzymes, modulating their activity and leading to various physiological effects. The exact pathways and targets depend on the specific application and are the subject of ongoing research.

Comparison with Similar Compounds

Similar Compounds

    Clocinizine: Another piperazine derivative with antihistamine properties.

    Chlorcyclizine: A first-generation antihistamine used to treat allergies.

Uniqueness

(3-Chlorophenyl)(4-cycloheptylpiperazino)methanone is unique due to its specific structural features, such as the combination of a chlorophenyl group and a cycloheptylpiperazine moiety

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